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Compound of Interest

Compound Name: O-Proparagyl-N-Boc-ethanolamine

Cat. No.: B3068576 Get Quote

Essential Safety and Handling Guide for O-
Proparagyl-N-Boc-ethanolamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for O-Proparagyl-N-Boc-
ethanolamine (IUPAC Name: tert-butyl (2-(prop-2-yn-1-yloxy)ethyl)carbamate; CAS Number:

634926-63-9). Adherence to these procedures is vital for ensuring laboratory safety and

operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
O-Proparagyl-N-Boc-ethanolamine is classified as harmful if swallowed, in contact with skin,

or if inhaled.[1] Appropriate personal protective equipment is mandatory to minimize exposure.
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Hazard GHS Classification Required PPE

Oral Toxicity
Acute Toxicity, Oral (Category

4)

Standard laboratory PPE (lab

coat, gloves, eye protection).

Do not eat, drink, or smoke

when using this product.[1]

Dermal Toxicity
Acute Toxicity, Dermal

(Category 4)

Impervious gloves (e.g.,

nitrile), lab coat, and

appropriate clothing to prevent

skin contact.[1]

Inhalation Toxicity
Acute Toxicity, Inhalation

(Category 4)

Use only in a well-ventilated

area or in a chemical fume

hood. Avoid breathing dust,

fume, gas, mist, vapors, or

spray.[1]

Eye Contact
Not Classified, but good

practice dictates protection

Safety glasses with side

shields or goggles.

Operational and Handling Protocols
Proper handling procedures are essential to prevent accidental exposure and contamination.

General Handling:

Ventilation: Always handle O-Proparagyl-N-Boc-ethanolamine in a well-ventilated area,

preferably within a chemical fume hood.

Personal Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in

the laboratory.

Spills: In case of a spill, avoid direct contact. Absorb with an inert material and place in a

sealed container for disposal.

Experimental Workflow:
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The following diagram outlines the standard workflow for handling O-Proparagyl-N-Boc-
ethanolamine from receipt to disposal.

Handling Workflow for O-Proparagyl-N-Boc-ethanolamine
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Click to download full resolution via product page

Caption: Workflow for handling O-Proparagyl-N-Boc-ethanolamine.

Disposal Plan
Proper disposal of O-Proparagyl-N-Boc-ethanolamine and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused Chemical

Dispose of contents/container in accordance

with local, regional, and national hazardous

waste regulations. Contact a licensed

professional waste disposal service.

Contaminated Materials (e.g., gloves, absorbent

pads)

Place in a sealed, labeled container and dispose

of as hazardous waste.

Empty Containers

Triple rinse with a suitable solvent. The rinsate

should be collected and treated as hazardous

waste. Dispose of the container in accordance

with institutional guidelines.

First Aid Measures:

If Swallowed: Get medical help.[3]

If on Skin: Wash with plenty of soap and water.

If Inhaled: Move person into fresh air.

If in Eyes: Rinse cautiously with water for several minutes.

This information is intended as a guide for trained laboratory personnel. Always consult the full

Safety Data Sheet (SDS) before use and follow all institutional safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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